Cas no 889955-61-7 (5-ETHOXY-1H-INDOLE-2-CARBOXYLIC ACID METHYL ESTER)

5-Ethoxy-1H-indole-2-carboxylic acid methyl ester is a versatile indole derivative widely used in pharmaceutical and organic synthesis. This compound features an ethoxy substituent at the 5-position and a methyl ester group at the 2-position of the indole core, enhancing its reactivity and solubility in organic solvents. Its structural motif is valuable for constructing biologically active molecules, particularly in the development of heterocyclic compounds and medicinal agents. The methyl ester group facilitates further functionalization, making it a useful intermediate in multi-step syntheses. With high purity and stability, this compound is suitable for research applications requiring precise chemical modifications. Its well-defined structure ensures reproducibility in synthetic pathways.

5-ETHOXY-1H-INDOLE-2-CARBOXYLIC ACID METHYL ESTER structure

889955-61-7 structure

Product Name:5-ETHOXY-1H-INDOLE-2-CARBOXYLIC ACID METHYL ESTER

CAS No:889955-61-7

MF:C₁₂H₁₃NO₃

MW:219.236523389816

CID:890029

PubChem ID:4777796

Update Time:2025-07-02

5-ETHOXY-1H-INDOLE-2-CARBOXYLIC ACID METHYL ESTER Chemical and Physical Properties

Names and Identifiers

- 5-ETHOXY-1H-INDOLE-2-CARBOXYLIC ACID METHYL ESTER
- 1H-INDOLE-2-CARBOXYLIC ACID,5-ETHOXY-,METHYL ESTER
- Methyl 5-ethoxy-1H-indole-2-carboxylate
- 889955-61-7
- AKOS004119669
- 5-ETHOXY-1H-INDOLE-2-CARBOXYLICACIDMETHYLESTER
- s12278
- Inchi： 1S/C12H13NO3/c1-3-16-9-4-5-10-8(6-9)7-11(13-10)12(14)15-2/h4-7,13H,3H2,1-2H3
- InChI Key： MRBORMMDAXQYQH-UHFFFAOYSA-N
- SMILES： O(CC)C1C=CC2=C(C=1)C=C(C(=O)OC)N2

Computed Properties

Exact Mass: 219.09000
Monoisotopic Mass: 219.08954328g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 257
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 51.3Å²

Experimental Properties

PSA: 51.32000
LogP: 2.35320

5-ETHOXY-1H-INDOLE-2-CARBOXYLIC ACID METHYL ESTER Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM363759-1g	methyl 5-ethoxy-1H-indole-2-carboxylate	889955-61-7	95%+	1g	$366	2022-08-31
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1747807-1g	Methyl 5-ethoxy-1h-indole-2-carboxylate	889955-61-7	98%	1g	￥3194.00	2024-04-26